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Chemical Identity, Synthesis, and Safety Profile[1]

Executive Summary

HC Violet 1 is a semi-permanent (direct) hair dye belonging to the class of nitro-
phenylenediamines.[1] Unlike oxidative dyes that require coupling agents and hydrogen
peroxide to form color in situ, HC Violet 1 is a pre-formed chromophore that diffuses directly
into the hair cuticle and outer cortex. Its molecular architecture—characterized by a hydrophilic
ethanolamine tail and a nitro-aromatic core—facilitates aqueous solubility while maintaining
sufficient lipophilicity (LogP ~0.[1]92) for keratin affinity. This guide details its structural
properties, synthesis via nucleophilic aromatic substitution (

), and critical safety considerations regarding skin sensitization.

Chemical Identity & Structural Analysis

HC Violet 1 is a secondary amine derivative of 2-methyl-5-nitro-1,4-phenylenediamine.[1] The
molecule features a "push-pull" electronic system where the electron-donating amino groups
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and the electron-withdrawing nitro group create a conjugated system responsible for its violet
absorption spectrum (

nm).[1]
Property Specification
CAS Registry Number 82576-75-8
INCI Name HC Violet No. 1
2-[(4-amino-2-methyl-5-
IUPAC Name ) )
nitrophenyl)amino]ethanol
Imexine FAA,; Ethanol, 2-[(4-amino-2-methyl-5-
Synonyms

nitrophenyl)amino]-

Molecular Formula

Molecular Weight 211.22 g/mol
SMILES CC1=CC(=C(C=C1NCCO)[O-]N
Physical Form Bright anthracitic crystalline powder

Structural Diagram (DOT)

The following diagram illustrates the core connectivity of the HC Violet 1 molecule.

Caption: Schematic representation of functional groups attached to the central benzene
scaffold.

Physicochemical Properties

The physicochemical profile of HC Violet 1 dictates its formulation stability and hair penetration
kinetics. The relatively low LogP indicates it is moderately hydrophilic, preventing deep
penetration into the hair medulla but allowing effective staining of the cuticle layers.

Table 2: Physicochemical Parameters
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Parameter Value Method/Source
Melting Point 139 - 145 °C DSC / Capillary Method
LogP (Octanol/Water) 0.92 EC Method A.8 (Experimental)
. Low solubility requires co-
Water Solubility <1g/L (at 22°C)
solvents
Ethanol Solubility <1 g/100mL Limited
- High (Preferred solvent for
DMSO Solubility > 20 g/100mL )
analysis)
) Secondary amine is weakly
pKa Not determined )
basic
UViVis 248 nm, 489 nm In Ethanol

Synthesis & Manufacturing

The industrial synthesis of HC Violet 1 typically follows a Nucleophilic Aromatic Substitution (

) pathway. The reaction exploits the activation of the benzene ring by the electron-withdrawing
nitro group, which makes the halogen leaving group at the para or ortho position susceptible to
nucleophilic attack by ethanolamine.

Synthesis Pathway

Precursor: 4-amino-5-chloro-2-nitrotoluene (or similar halo-nitro intermediate).[1] Reagent:
Ethanolamine (2-aminoethanol).[1] Mechanism: The amine nitrogen of ethanolamine attacks
the carbon bearing the chlorine atom. The intermediate Meisenheimer complex collapses to
expel the chloride ion, yielding HC Violet 1.

4-amino-5-chloro- HC Violet 1
2-nitrotoluene SNArAttack Elimination (Final Dye)
. . 1
Meisenheimer
Complex

1
——————————— T o
(Neutralized)

Ethanolamine
(Nucleophile)
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Caption: Synthesis of HC Violet 1 via nucleophilic aromatic substitution of a chloro-nitro
precursor.

Impurity Profile

According to SCCS evaluations, the following impurities are critical quality attributes (CQAS) to
monitor:

e Impurity A: 2-Methyl-5-nitro-benzene-1,4-diamine (The de-hydroxyethylated analog).[1]
e Impurity C: 4-(2-hydroxy-ethylamino)-5-methyl-2-nitro-phenol (Hydrolysis byproduct).[1]

o Nitrosamines: As a secondary amine, HC Violet 1 can form carcinogenic nitrosamines in the
presence of nitrosating agents. Formulation Requirement: Do not use in formulations
containing nitrosating systems (e.g., nitrite preservatives).

Analytical Protocols

To ensure scientific integrity in research or QC, the following analytical methods are
recommended.

High-Performance Liquid Chromatography (HPLC)

e Column: C18 Reverse Phase (e.g., 250 x 4.6 mm, 5 um).
» Mobile Phase:
o A: 0.01M Phosphate buffer (pH 6.0)
o B: Acetonitrile[1]
o Gradient: 10% B to 80% B over 20 mins.
o Detection: UV/Vis Diode Array at 254 nm (impurities) and 490 nm (assay).

» Standard Preparation: Dissolve reference standard in DMSO, dilute with mobile phase.
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Identification

» IR Spectroscopy: Characteristic bands for -NO2 (symmetric/asymmetric stretch ~1350/1530
cm~1) and -OH/-NH stretches (3200-3400 cm~1).[1]

e NMR:

NMR in DMSO-

confirms the ethyl chain protons and aromatic protons.

Toxicology & Safety Assessment

The safety of HC Violet 1 has been rigorously reviewed by the Scientific Committee on
Consumer Safety (SCCS).

Sensitization Potential[1]

o Classification:Strong Sensitizer.

o Data: Local Lymph Node Assay (LLNA) and Guinea Pig Maximization Test (GPMT) indicate
a high potential for inducing contact allergy.

e Risk Mitigation: Consumer products must carry warning labels.[1] Maximum concentration
limits are strictly enforced to minimize induction risk.

Systemic Toxicity

o NOAEL (No Observed Adverse Effect Level): 50 mg/kg bw/day (90-day oral study in rats).[1]
e Genotoxicity: Non-mutagenic in the Ames test.

« Carcinogenicity: No evidence of carcinogenicity in available studies.

Regulatory Limits (EU/Global)[1]

¢ Non-Oxidative (Semi-Permanent): Max 0.28% in finished product.

o Oxidative: Max 0.5% (before mixing), resulting in 0.25% on-head concentration.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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